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Compound of Interest

N,N-Diethyl hexylone
Compound Name:
hydrochloride

cat. No.: B3026120

Chemical and Pharmacological Profile: N-Ethylhexedrone is a stimulant compound belonging
to the substituted cathinone class. It is structurally related to other cathinones like pentedrone
and hexedrone. Its mechanism of action is believed to involve the inhibition of the reuptake of
monoamine neurotransmitters, primarily dopamine and norepinephrine, in the brain. This action
leads to increased extracellular concentrations of these neurotransmitters, resulting in its
stimulant effects.

Health Risks and Effects: The use of synthetic cathinones like N-Ethylhexedrone is associated
with a wide range of adverse health effects, which can be severe and life-threatening.

Reported adverse effects include:

o Cardiovascular: Tachycardia (rapid heart rate), hypertension (high blood pressure), chest
pain, and in severe cases, myocardial infarction (heart attack) and cardiac arrest.

e Neurological: Agitation, anxiety, paranoia, hallucinations, psychosis, seizures, and
hyperthermia (dangerously high body temperature).

» Psychological: Euphoria, increased energy, and sociability, but also severe cravings,
addiction, and psychiatric disturbances.

e Other: Rhabdomyolysis (muscle breakdown), kidney failure, and liver damage.
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Due to the illicit manufacturing of such substances, the purity and composition of street
samples are often unknown, further increasing the risk of overdose and unpredictable toxic
effects.

Legal Status: N-Ethylhexedrone is controlled in numerous countries. In the United States, it is
classified as a Schedule | controlled substance under the Controlled Substances Act, meaning
it has a high potential for abuse, no currently accepted medical use in treatment, and a lack of
accepted safety for use under medical supervision. Its legal status is similar in many other
nations, reflecting a global consensus on its potential for harm.

Given the nature of this substance, it is crucial for researchers, scientists, and drug
development professionals to be aware of its legal and ethical implications. Research should
be focused on understanding its toxicology and public health impact rather than its application.
Any handling of this substance must be done in strict compliance with all applicable laws and
regulations under the appropriate governmental licenses.

For safety and legal reasons, detailed protocols and application notes for the use of N-
Ethylhexedrone cannot be provided. If you are a researcher with the appropriate licenses to
study controlled substances, you must consult your institution's safety protocols and regulatory
guidelines.

 To cite this document: BenchChem. [Summary of Information on N-Ethylhexedrone (N,N-
Diethyl hexylone hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026120#use-of-n-n-diethyl-hexylone-hydrochloride-
as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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